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Abstract

Ciclesonide, a non-halogenated inhaled corticosteroid (ICS), presents a unique profile for
respiratory disease research in murine models. Administered as a prodrug, it is enzymatically
converted to its active metabolite, desisobutyryl-ciclesonide (des-CIC), primarily within the
lungs. This localized activation, coupled with high protein binding and rapid systemic clearance,
offers the potential for potent topical anti-inflammatory effects with a reduced risk of systemic
side effects.[1][2][3] These characteristics make ciclesonide an attractive candidate for
investigating therapeutic interventions in murine models of asthma, chronic obstructive
pulmonary disease (COPD), and acute lung injury (ALI). This guide provides a comprehensive
overview of dosing strategies, administration protocols, and key experimental considerations
for the use of ciclesonide in preclinical murine research.
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Introduction: The Scientific Rationale for
Ciclesonide in Murine Models

Ciclesonide's utility in murine models stems from its distinct pharmacological properties. Unlike
systemically active corticosteroids, ciclesonide's localized bioactivation offers a more targeted
approach to studying pulmonary inflammation. The active metabolite, des-CIC, exhibits a high
affinity for the glucocorticoid receptor, comparable to other potent corticosteroids like
fluticasone and budesonide.[1][4] This high affinity translates to robust anti-inflammatory
activity. Furthermore, des-CIC can undergo reversible fatty acid esterification within the lung
tissue, forming a local depot that may prolong its therapeutic action and support less frequent
dosing regimens.[5]

Mechanism of Action: A Targeted Anti-Inflammatory
Cascade

Ciclesonide's therapeutic effects are mediated through the classical glucocorticoid receptor
signaling pathway. As a prodrug, inhaled ciclesonide has a low affinity for the glucocorticoid
receptor (GR).[4] Upon reaching the lungs, it is hydrolyzed by endogenous esterases into its
active metabolite, des-ciclesonide (des-CIC).[1][3] Des-CIC possesses a significantly higher
binding affinity for the GR.[4]

The activated des-CIC-GR complex then translocates to the nucleus, where it modulates gene
expression in two primary ways:

o Transactivation: The complex binds to glucocorticoid response elements (GRES) in the
promoter regions of anti-inflammatory genes, upregulating their transcription.

o Transrepression: The complex interferes with the activity of pro-inflammatory transcription
factors, such as nuclear factor-kappa B (NF-kB) and activator protein-1 (AP-1), thereby
downregulating the expression of inflammatory cytokines, chemokines, and adhesion
molecules.

This dual action leads to a reduction in airway inflammation, edema, and mucus production.
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Figure 1: Ciclesonide's intracellular activation and mechanism of action.

Dosing Considerations in Murine Models

The selection of an appropriate dose of ciclesonide is critical for the successful execution and
interpretation of preclinical studies. Several factors should be considered to establish a dose
that is both efficacious and translationally relevant.

Factors Influencing Dose Selection

e Murine Model: The specific disease model (e.g., ovalbumin-induced allergic asthma,
lipopolysaccharide-induced acute lung injury, or elastase-induced emphysema) will
significantly impact the required dose. Acute inflammatory models may require higher or
more frequent doses than chronic models.

» Route of Administration: The bioavailability and local concentration of ciclesonide will vary
depending on the administration route (intratracheal, intranasal, or oral gavage).
Intratracheal administration provides the most direct delivery to the lungs, often requiring
lower doses compared to intranasal or oral routes.

© 2026 BenchChem. All rights reserved. 3/14 Tech Support


https://www.benchchem.com/product/b14787820/docs?utm_src=pdf-body-img#application-notes-and-protocols-dosing-guidelines-for-ciclesonide-in-murine-models
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b14787820?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Methodological & Application

Check Availability & Pricing

o Strain, Age, and Sex of Mice: These biological variables can influence drug metabolism and
the inflammatory response, potentially requiring dose adjustments.

o Desired Therapeutic Effect: The dose should be titrated to achieve the desired level of anti-
inflammatory activity without inducing significant systemic side effects. It is often beneficial to
perform a dose-response study to identify the optimal therapeutic window.

Recommended Dose Ranges

The following table summarizes suggested starting dose ranges for ciclesonide in various
murine models based on available literature. It is imperative to note that these are starting
points, and dose optimization is highly recommended for each specific experimental setup.

Suggested
) Route of
Murine Model . _ Dose Range Frequency Reference(s)
Administration
(per mouse)

Allergic Asthma Intranasal/Intratr ]
] 10 - 100 ug Once daily [6]
(OVA-induced) acheal
Acute Lung ]
] ) Once or twice
Injury (LPS- Intraperitoneal 2.5 mg/kg ) [7]
) daily
induced)
Chronic
Obstructive Intranasal/Intratr ]
50 - 200 ug Once daily [8]
Pulmonary acheal
Disease
Lung Cancer ]
Subcutaneous 10 mg/kg Once daily 9]

Xenograft

Note: The conversion of doses from p g/mouse to mg/kg will depend on the average weight of
the mice used in the study. For a 25g mouse, 40 1 g/mouse is equivalent to 1.6 mg/kg.

Administration Protocols

The choice of administration route is a critical determinant of drug delivery to the target organ.
For respiratory models, direct administration to the airways is generally preferred.

© 2026 BenchChem. All rights reserved. 4 /14 Tech Support


https://www.tandfonline.com/doi/full/10.1080/10717544.2021.1905747
https://scholarlyexchange.childrensmercy.org/cgi/viewcontent.cgi?article=1004&context=research_month2023
https://pmc.ncbi.nlm.nih.gov/articles/PMC4113685/
https://pmc.ncbi.nlm.nih.gov/articles/PMC7038186/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b14787820?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Methodological & Application

Check Availability & Pricing

Intratracheal (1.T.) Administration

This method ensures direct and accurate delivery of ciclesonide to the lungs.
Materials:

e Ciclesonide solution/suspension

e Anesthetic (e.g., isoflurane, ketamine/xylazine)

e Animal restraining board

 Fiber optic light source

o Otoscope or small animal laryngoscope

o Gel-loading pipette tips or a specialized intratracheal instillation device

e Microsyringe

Protocol:

o Anesthetize the mouse according to an approved institutional protocol.

e Suspend the mouse by its upper incisors on a restraining board at a 45-60 degree angle.

o Gently pull the tongue to the side to visualize the glottis. A fiber optic light source can be
used to transilluminate the trachea.

o Carefully insert a gel-loading pipette tip or a specialized cannula into the trachea, being
cautious not to enter the esophagus.

o Administer the desired volume of ciclesonide solution/suspension (typically 25-50 pL for a
mouse) using a microsyringe.

o Keep the mouse in a vertical position for a few seconds to allow the liquid to distribute into
the lungs.

» Remove the delivery device and allow the mouse to recover on a warming pad.
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Intranasal (I.N.) Administration

A less invasive method for delivering substances to the respiratory tract.
Materials:

e Ciclesonide solution/suspension

» Micropipette with fine-tipped ends

e Anesthetic (light isoflurane anesthesia is recommended to prevent sneezing)
Protocol:

 Lightly anesthetize the mouse.

» Hold the mouse in a supine position.

» Using a micropipette, apply small droplets (5-10 pL) of the ciclesonide solution to one nostril,
allowing the mouse to inhale the liquid.

o Alternate between nostrils until the full dose has been administered.

e Maintain the mouse in a supine position for a short period to facilitate distribution to the lower
airways.

Oral Gavage (P.O.)

While less common for respiratory-targeted therapies due to first-pass metabolism, this route
can be used to assess systemic effects or for compounds formulated for oral absorption.

Materials:
» Ciclesonide solution/suspension
o Flexible or rigid ball-tipped gavage needle (20-22 gauge for mice)

e Syringe

© 2026 BenchChem. All rights reserved. 6/14 Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b14787820?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Methodological & Application

Check Availability & Pricing

Protocol:
e Gently restrain the mouse, ensuring the head and body are in a straight line.

* Measure the gavage needle from the tip of the mouse's nose to the last rib to determine the
correct insertion depth.

o Carefully insert the gavage needle into the esophagus. Do not force the needle.
+ Slowly administer the ciclesonide solution (maximum volume of 10 mL/kg).

e Gently remove the needle and return the mouse to its cage.
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Figure 2: A generalized experimental workflow for evaluating ciclesonide in a murine respiratory
model.

Assessment of Efficacy and Safety
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A robust experimental design should include multiple endpoints to comprehensively evaluate

the therapeutic effects and potential side effects of ciclesonide.

Efficacy Endpoints

Bronchoalveolar Lavage (BAL) Fluid Analysis: BAL is a standard procedure to collect cells
and fluid from the lower respiratory tract.

o Total and Differential Cell Counts: Quantify the number of inflammatory cells (e.g.,
eosinophils, neutrophils, lymphocytes, and macrophages).

o Cytokine and Chemokine Levels: Measure the concentration of pro-inflammatory
mediators (e.g., IL-4, IL-5, IL-13, TNF-a) using ELISA or multiplex assays.

o Total Protein Concentration: An indicator of vascular permeability and lung injury.

Lung Histology: Provides a qualitative and quantitative assessment of lung inflammation and
remodeling.

o Hematoxylin and Eosin (H&E) Staining: To visualize inflammatory cell infiltration and
general lung morphology.

o Periodic Acid-Schiff (PAS) Staining: To assess mucus production and goblet cell
hyperplasia.

o Masson's Trichrome Staining: To evaluate collagen deposition and airway remodeling.

Airway Hyperresponsiveness (AHR) Measurement: Assesses the exaggerated
bronchoconstrictor response to stimuli like methacholine, a key feature of asthma. This can
be measured in vivo using whole-body plethysmography or more invasively with a flexiVent
system.

Safety and Toxicity Assessment

While ciclesonide has a favorable safety profile, it is prudent to monitor for potential systemic

effects, especially at higher doses or with chronic administration.
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» Body Weight and General Health: Monitor for any changes in body weight, activity levels,
and overall appearance.

o Organ Weights: At the end of the study, weigh key organs such as the adrenal glands,
thymus, and spleen, as glucocorticoids can cause atrophy of these tissues.

e Serum Corticosterone Levels: To assess for adrenal suppression, a potential side effect of
systemic glucocorticoid exposure.

o Complete Blood Count (CBC) and Blood Chemistry: To evaluate for any systemic toxicities.

Two-year carcinogenicity studies in mice with oral doses up to 900 mcg/kg did not show any
tumor incidence.[10] However, ciclesonide was positive in an in vivo micronucleus test in mice.
[10][11]

Conclusion

Ciclesonide's unigue pharmacological profile as a lung-activated prodrug makes it a valuable
tool for preclinical research in respiratory diseases. By carefully selecting the appropriate dose,
administration route, and relevant endpoints, researchers can effectively leverage murine
models to investigate the therapeutic potential of ciclesonide and gain insights into the
pathophysiology of airway inflammation. The protocols and guidelines presented in this
document provide a framework for designing and executing rigorous and reproducible studies.

References

U.S. Food and Drug Administration. (2006). Ciclesonide Nasal Spray - CPY Document. [Link]

e Apotex Inc. (2017). Product Monograph - PrAPO-CICLESONIDE. [Link]

e U.S. Food and Drug Administration. (2007). Pharmacology/Toxicology Review and
Evaluation - NDA 21-658. [Link]

e Mars, U., d'Argy, R., Hallbeck, K., Miller-Larsson, A., & Edsbécker, S. (2013). Tissue
accumulation kinetics of ciclesonide-active metabolite and budesonide in mice. Basic &
clinical pharmacology & toxicology, 112(6), 401-411. [Link]

© 2026 BenchChem. All rights reserved. 9/14 Tech Support


https://www.accessdata.fda.gov/drugsatfda_docs/nda/2006/022004s000_PharmR.pdf
https://www.accessdata.fda.gov/drugsatfda_docs/nda/2006/022004s000_PharmR.pdf
https://www.accessdata.fda.gov/drugsatfda_docs/nda/2008/021658s000_PharmR_P1.pdf
https://www.accessdata.fda.gov/drugsatfda_docs/nda/2006/022004s000_PharmR.pdf
https://pdf.hres.ca/dpd_pm/00040581.PDF
https://www.accessdata.fda.gov/drugsatfda_docs/nda/2008/021658s000_PharmR.pdf
https://pubmed.ncbi.nlm.nih.gov/23279410/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b14787820?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Methodological & Application

Check Availability & Pricing

U.S. Food and Drug Administration. (2004). Clinical Review - NDA # 21-658, Ciclesonide
(Alvesco™). [Link]

Belvisi, M. G., Bundschuh, D. S., Stoeck, M., Wicks, S., Underwood, S., Battram, C. H.,
Haddad, E. B., Webber, S. E., & Foster, M. L. (2005). Preclinical profile of ciclesonide, a
novel corticosteroid for the treatment of asthma. The Journal of pharmacology and
experimental therapeutics, 314(2), 568-574. [Link]

Chapman, K. R. (2005). Ciclesonide for the treatment of asthma. Expert opinion on
investigational drugs, 14(6), 727—737. [Link]

Jaumotte, J. D., et al. (2025). Physiologic and structural characterization of desisobutyryl-
ciclesonide, a selective glucocorticoid receptor modulator in newborn rats. PNAS Nexus,
pgad501. [Link]

Nave, R., Fisher, R., & Zech, K. (2013). Allometric modeling of ciclesonide, a
nonhalogenated glucocorticoid, and its active metabolite, desisobutyrylciclesonide, using
animal-derived pharmacokinetic parameters. Journal of pharmaceutical sciences, 102(5),
1735-1744. [Link]

Belvisi, M. G., et al. (2005). Preclinical Profile of Ciclesonide, a Novel Corticosteroid for the
Treatment of Asthma. ResearchGate. [Link]

Derendorf, H. (2007). Pharmacokinetic and pharmacodynamic properties of inhaled
ciclesonide. The Journal of clinical pharmacology, 47(6), 782—789. [Link]

Kim, M. O., et al. (2020). The FDA-Approved Anti-Asthma Medicine Ciclesonide Inhibits Lung
Cancer Stem Cells through Hedgehog Signaling-Mediated SOX2 Regulation. Cancers,
12(2), 393. [Link]

Cohen, J., et al. (2008). Ciclesonide improves measures of small airway involvement in
asthma. European Respiratory Journal, 31(6), 1213-1220. [Link]

Jaumotte, J. D., et al. (2024). Physiologic and structural characterization of desisobutyryl-
ciclesonide, a selective glucocorticoid receptor modulator in. Children's Mercy Kansas City
Scholarly Works. [Link]

© 2026 BenchChem. All rights reserved. 10/14 Tech Support


https://www.accessdata.fda.gov/drugsatfda_docs/nda/2004/21-658_Ciclesonide_clinrev.pdf
https://pubmed.ncbi.nlm.nih.gov/15878996/
https://www.ncbi.nlm.nih.gov/pmc/articles/PMC2504060/
https://academic.oup.com/pnasnexus/article/4/1/pgad501/7589931
https://pubmed.ncbi.nlm.nih.gov/23494794/
https://www.researchgate.net/publication/7810309_Preclinical_Profile_of_Ciclesonide_a_Novel_Corticosteroid_for_the_Treatment_of_Asthma
https://pubmed.ncbi.nlm.nih.gov/17496263/
https://www.ncbi.nlm.nih.gov/pmc/articles/PMC7072449/
https://www.researchgate.net/publication/5491176_Ciclesonide_improves_measures_of_small_airway_involvement_in_asthma
https://scholarlyworks.childrensmercy.org/research_days/2024/Posters/1/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b14787820?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Methodological & Application

Check Availability & Pricing

van den Berge, M., et al. (2013). Tailoring of corticosteroids in COPD management. Current
opinion in pulmonary medicine, 19(2), 125-132. [Link]

Mutch, E., et al. (2007). Metabolism of ciclesonide in the upper and lower airways: review of
available data. Therapeutics and clinical risk management, 3(4), 651-658. [Link]

Lyseng-Williamson, K. A., & Plosker, G. L. (2006). Ciclesonide: a review of its use in the
management of asthma. Drugs, 66(13), 1779-1798. [Link]

El Khoury, N., et al. (2024). 6813 Des-Ciclesonide: A Novel Selective Glucocorticoid
Receptor Modulator With Therapeutic Potential for Bronchopulmonary Dysplasia, a Chronic
Lung Disease of Prematurity. Journal of the Endocrine Society, 8(Supplement_1), A1011.
[Link]

Menden, H., Mabry, S., & Sampath, V. (2023). Ciclesonide protects against LPS-induced
lung endothelial inflammation and acute lung injury. Children's Mercy Kansas City Scholarly
Works. [Link]

Kaliner, M. A. (2009). Ciclesonide in the Management of Asthma. Clinical Medicine:
Therapeutics, 1, 1439-1451. [Link]

Schaffner, T. J., & Skoner, D. P. (2009). Ciclesonide: a safe and effective inhaled
corticosteroid for the treatment of asthma. Therapeutics and clinical risk management, 5,
287-296. [Link]

Zaki, 1., et al. (2022). A Review on the Role of Oscillometry and Ciclesonide in Small Airway
Disease Management in Asthma. ResearchGate. [Link]

Schaffner, T. J., & Skoner, D. P. (2009). Ciclesonide: a safe and effective inhaled
corticosteroid for the treatment of asthma. Therapeutics and clinical risk management, 5,
287-296. [Link]

Synapse. (2024). What is Ciclesonide used for? Patsnap. [Link]

Kim, M. O., et al. (2020). The FDA-Approved Anti-Asthma Medicine Ciclesonide Inhibits Lung
Cancer Stem Cells through Hedgehog Signaling-Mediated SOX2 Regulation. MDPI. [Link]

© 2026 BenchChem. All rights reserved. 11/14 Tech Support


https://www.ncbi.nlm.nih.gov/pmc/articles/PMC3594038/
https://www.ncbi.nlm.nih.gov/pmc/articles/PMC2376073/
https://pubmed.ncbi.nlm.nih.gov/16978041/
https://www.ncbi.nlm.nih.gov/pmc/articles/PMC11451551/
https://scholarlyworks.childrensmercy.org/research_days_2023/Posters/31/
https://www.researchgate.net/publication/225026217_Ciclesonide_in_the_Management_of_Asthma
https://www.researchgate.net/publication/26274488_Ciclesonide_a_safe_and_effective_inhaled_corticosteroid_for_the_treatment_of_asthma
https://www.researchgate.net/publication/362638848_A_Review_on_the_Role_of_Oscillometry_and_Ciclesonide_in_Small_Airway_Disease_Management_in_Asthma
https://www.ncbi.nlm.nih.gov/pmc/articles/PMC2685246/
https://synapse.patsnap.com/drugs/approved/what-is-ciclesonide-used-for-Fda-DRU-1000000001-001-001
https://www.mdpi.com/2072-6694/12/2/393
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b14787820?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Methodological & Application

Check Availability & Pricing

ClinicalTrials.eu. (n.d.). Ciclesonide — Application in Therapy and Current Clinical Research.
[Link]

Gauvreau, G. M., et al. (2005). Effect of low-dose ciclesonide on allergen-induced responses
in subjects with mild allergic asthma. Journal of allergy and clinical immunology, 116(2), 285—
291. [Link]

Menden, H. et al. (2021). The SARS-CoV-2 E protein induces Toll like receptor 2-mediated
neonatal lung injury. bioRxiv. [Link]

Schaffner, T. J., & Skoner, D. P. (2009). Ciclesonide: a safe and effective inhaled
corticosteroid for the treatment of asthma. Therapeutics and clinical risk management, 5,
287-296. [Link]

Abdel-Mottaleb, M. M. A., et al. (2021). Enhanced alveo pulmonary deposition of nebulized
ciclesonide for attenuating airways inflammations: a strategy to overcome metered dose
inhaler drawbacks. Pharmaceutical development and technology, 26(4), 466—477. [Link]

Al-Garawi, A. A., et al. (2014). Development of a Novel Severe Triple Allergen Asthma Model
in Mice Which Is Resistant to Dexamethasone and Partially Resistant to TLR7 and TLR9
Agonist Treatment. PLoS ONE, 9(3), €91223. [Link]

Meakins-Christie Laboratories. (2020). Ciclesonide Clinical Trial for COVID-19. [Link]
Mayo Clinic. (n.d.). Ciclesonide (inhalation route) - Side effects & dosage. [Link]

Lee, H., et al. (2024). CycloZ Suppresses TLR4-Driven Inflammation to Reduce Asthma-Like
Responses in HDM-Exposed Mouse Models. MDPI. [Link]

Mad Barn. (2019). Effect of different doses of inhaled ciclesonide on lung function, clinical
signs related to airflow limitation and serum cortisol levels in horses with experimentally
induced mild to severe airway obstruction. [Link]

Lee, H., et al. (2024). CycloZ Suppresses TLR4-Driven Inflammation to Reduce Asthma-Like
Responses in HDM-Exposed Mouse Models. Cells, 13(23), 2034. [Link]

© 2026 BenchChem. All rights reserved. 12 /14 Tech Support


https://clinicaltrials.eu/ciclesonide-application-in-therapy-and-current-clinical-research/
https://pubmed.ncbi.nlm.nih.gov/16083779/
https://www.biorxiv.org/content/10.1101/2021.07.28.454231v1.full.pdf
https://www.dovepress.com/ciclesonide-a-safe-and-effective-inhaled-corticosteroid-for-the-tre-peer-reviewed-article-TCRM
https://www.tandfonline.com/doi/full/10.1080/10837450.2021.1888523
https://journals.plos.org/plosone/article?id=10.1371/journal.pone.0091223
https://www.meakins.ca/ciclesonide-clinical-trial-for-covid-19/
https://www.mayoclinic.org/drugs-supplements/ciclesonide-inhalation-route/side-effects/drg-20062923?p=1
https://www.mdpi.com/2073-4409/13/23/2034
https://madbarn.com/research-paper/effect-of-different-doses-of-inhaled-ciclesonide-on-lung-function-clinical-signs-related-to-airflow-limitation-and-serum-cortisol-levels-in-horses-with-experimentally-induced-mild-to-severe-air/
https://www.ncbi.nlm.nih.gov/pmc/articles/PMC11640671/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b14787820?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Methodological & Application

Check Availability & Pricing

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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